Cas no 67822-75-7 (2-Benzyl-1,3-dioxoisoindoline-5-carboxylic Acid)

• Product Name: 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic Acid
• CAS No: 67822-75-7
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• MDL: MFCD00411831
• CID: 880322
• PubChem ID: 748193
• Update Time: 2025-05-19

2-Benzyl-1,3-dioxoisoindoline-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid
• 1H-isoindole-5-carboxylic acid, 2,3-dihydro-1,3-dioxo-2-(phenylmethyl)-
• HMS1373G03
• CHEMBL1328975
• NSC-798905
• CS-0205954
• Oprea1_820697
• ChemDiv2_001543
• EU-0082503
• HMS2414I19
• AKOS000118544
• Oprea1_430972
• SCHEMBL5010573
• F15551
• 2-BENZYL-1,3-DIOXOISOINDOLINE-5-CARBOXYLICACID
• FT-0683986
• SB65598
• EN300-09625
• 67822-75-7
• 2-benzyl-1,3-dioxo-5-isoindolinecarboxylic acid
• CBDivE_003394
• MFCD00411831
• 2-Benzyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• AG-205/32651041
• 2-benzyl-1,3-dioxoisoindole-5-carboxylic acid
• Z56989569
• NSC798905
• SMR000069077
• MLS000058811
• VS-01018
• AMY41596
• BDBM50589132
• A867185
• STK248743
• BBL002102
• 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic Acid

• MDL： MFCD00411831
• Inchi： 1S/C16H11NO4/c18-14-12-7-6-11(16(20)21)8-13(12)15(19)17(14)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)
• InChI Key： KGHOAEZOEVGKMU-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 281.06883
• Monoisotopic Mass: 281.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68

2-Benzyl-1,3-dioxoisoindoline-5-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic Acid

Introduction to 2-Benzyl-1,3-Dioxoisoindoline-5-Carboxylic Acid (CAS No 67822-75-7)

2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid, identified by the CAS registry number CAS No 67822-75-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindolines, which are known for their structural versatility and potential biological activities. The molecule features a benzyl group attached to the isoindoline core, along with a carboxylic acid moiety, making it a valuable substrate for further functionalization and exploration in drug discovery.

The synthesis of 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid involves a series of well-established organic reactions, including cyclization and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve purity levels.

In terms of applications, this compound has shown promise in various biological assays. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been investigated for its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

Recent research has delved into the structural modifications of CAS No 67822-75-7 to enhance its bioavailability and efficacy. For instance, researchers have explored the incorporation of bioisosteric replacements to improve pharmacokinetic profiles without compromising biological activity. These modifications have led to derivatives that exhibit improved solubility and reduced toxicity in preclinical models.

The pharmacological evaluation of 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid has been supported by advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools have provided insights into the compound's molecular interactions and binding affinities with target proteins, paving the way for rational drug design.

In conclusion, CAS No 67822-75-7, or 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid, represents a promising lead compound in medicinal chemistry. Its unique structure and versatile functional groups make it an ideal candidate for further exploration in drug development pipelines. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions for various diseases.